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Compound of Interest

Compound Name: Platinum(IV) oxide hydrate

CAS No.: 52785-06-5

Cat. No.: B3042201

Get Quote

Common Name: Adams' Catalyst CAS: 52785-06-5 (Hydrate) | 1314-15-4 (Anhydrous)[1]

Executive Summary
Platinum Dioxide Hydrate (

), ubiquitously known as Adams' Catalyst, is not a catalyst in its shelf-stable form but a pro-
catalyst.[1] Its utility in drug development and organic synthesis stems from its in situ reduction
to finely divided platinum metal (Platinum Black) upon exposure to hydrogen gas.[1] This
transformation generates a highly active, heterogeneous surface capable of facilitating
hydrogenation, hydrogenolysis, and dehydrogenation reactions with remarkable
stereoselectivity and functional group tolerance.

This guide details the physicochemical profile, activation mechanisms, and rigorous safety

protocols required for handling this potent oxidizer and its pyrophoric active state.

Physicochemical Profile
The commercial utility of Adams' Catalyst relies on its stability as an oxide, which contrasts

sharply with the instability of the active metal form. Researchers must account for the variable
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water content (hydration shell) when calculating molar equivalents for precise stoichiometry.[1]

Key Properties Table[1]
Property Specification Operational Note

Appearance Dark brown to black powder

If the powder is grey, it may

indicate partial reduction or

contamination.[1]

Pt Content Typically 80–83% (w/w)

The "hydrate" is non-

stoichiometric; always check

the Certificate of Analysis

(CoA) for exact Pt loading.

Molecular Weight
227.08 g/mol (Anhydrous

basis)

Critical: Do not use this MW for

mass calculations without

correcting for water content (

15-20%).[1]

Solubility

Insoluble:

, Alcohols, Dilute AcidsSoluble:

Aqua Regia, Hot HBr

Attempting to dissolve in

standard organic solvents will

result in suspension, not

solution.[1]

Density 10.2 g/cm³

High density facilitates easy

settling after reaction, aiding

filtration.[1]

Oxidation State Platinum (IV)
Acts as a strong oxidizer

before activation.[1]

Structural Nuance: The Hydrate's Role
The water molecules in

are not merely solvent of crystallization.[1] They stabilize the oxide lattice, preventing
premature reduction. "Anhydrous"

(often formed by over-drying) is significantly less active because the sintering of the oxide
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particles reduces the surface area available for the eventual formation of Platinum Black.[1]

Field Insight: Never dry Adams' Catalyst in an oven before use.[1] Removing the hydration

water collapses the lattice and drastically increases the induction period (time to activation).[1]

Mechanism of Action: The Activation Cycle
The "catalyst" purchased from a vendor is chemically distinct from the species that performs

the reaction. The activation process involves the reduction of Pt(IV) to Pt(0).[1] This is an

exothermic process that consumes hydrogen before the substrate hydrogenation begins.[1][2]

The Activation Pathway
The following diagram illustrates the transformation from the pro-catalyst to the active surface

species.[2]
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Figure 1: The activation of Adams' Catalyst requires an initial consumption of hydrogen to

reduce the oxide to the active metal surface (Pt Black).[1]

Synthesis & Preparation: The Fusion Method[3][4]
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While commercially available, understanding the synthesis elucidates the purity profile. The

standard Adams' Fusion Method utilizes sodium nitrate to oxidize chloroplatinic acid.[1][3] This

method ensures the formation of the specific polymorph of

required for high activity.[1]

Synthesis Workflow

Start: H₂PtCl₆ + NaNO₃

Fusion (500-550°C)
Evolution of NO₂ gas

 Oxidation

Cool to Solid Mass

Wash with H₂O
(Remove NaNO₃/NaNO₂ salts)

 Dissolution of salts

Filtration & Drying
(Desiccator only)

Yield: PtO₂·xH₂O
(Brown Powder)

Click to download full resolution via product page

Figure 2: The classic nitrate fusion protocol.[1] The washing step is critical to remove soluble

salts that can poison the catalyst.
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Applications in Drug Development
Adams' Catalyst is favored in pharmaceutical synthesis for its chemoselectivity and

stereocontrol.[1]

Functional Group Tolerance
Nitro Reduction: Reduces nitro groups (

) to amines (

) rapidly, often without affecting aromatic rings.[1]

Alkene/Alkyne Saturation: Standard hydrogenation (syn-addition).[1]

Hydrogenolysis: Cleavage of benzyl ethers/esters (common protecting groups) under mild

conditions.[1]

Ketone Reduction: Can reduce ketones to alcohols, though often requires acid activation

(e.g., Acetic Acid solvent).[1]

Experimental Protocol: Standard Hydrogenation
Context: Reduction of an alkene in a Parr Shaker.

Solvent Selection: Choose Ethanol, Ethyl Acetate, or Acetic Acid.[1]

Note: Acetic acid accelerates the reaction by protonating the intermediate species and

cleaning the metal surface.

Loading:

Weigh

(typically 1–5 mol% relative to substrate).[1]

Safety Step: Add the catalyst to the reaction vessel first, or wet it with a small amount of

solvent under Argon/Nitrogen. Adding dry catalyst to a solvent vapor-rich flask can cause

ignition.[1]
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Purging:

Add substrate solution.[1]

Purge vessel with

(3x) to remove Oxygen.[1]

Purge with

(3x) to saturate.[1]

Reaction:

Pressurize to 15–60 psi

. Agitate.

Observation: A pressure drop indicates

consumption.[1] The initial drop is the catalyst activation; subsequent drops are substrate
reduction.[1]

Safety, Handling & Stability (Critical)
Adams' Catalyst presents a dual hazard profile: Oxidizer in its fresh state, and Pyrophoric in its

used state.[1]

The Pyrophoric Hazard (The "Spent" Catalyst)
The most dangerous moment in the workflow is filtration.[1]

The Hazard: The black residue remaining after reaction is finely divided Platinum(0) with

adsorbed Hydrogen.[1] Upon exposure to air, the hydrogen reacts with atmospheric oxygen,

generating enough heat to ignite the solvent vapors on the filter paper.

The Protocol:

Do not suck the filter cake dry.[1] Keep it wet with water or solvent.[1]
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Flush the filter cake with an inert gas (Nitrogen) if possible.[1]

Immediately transfer the used filter aid/catalyst into a water-filled waste container.[1]

Storage
Store in a cool, dry place.[1][4]

Keep tightly closed.[1][4]

Incompatibility: Strong reducing agents, organic materials (in powder form), and powdered

metals (Aluminum, Magnesium) due to explosion risk.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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